ethyl 2-[(3,5-dimethoxybenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
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Overview
Description
This compound is a derivative of thiophene, which is a five-membered heterocyclic compound with a sulfur atom. The molecule also contains an amide group (benzoyl)amino and an ester group ethyl carboxylate, both of which are attached to the thiophene ring. The benzoyl group is substituted with two methoxy groups at the 3rd and 5th positions .
Molecular Structure Analysis
The compound contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The thiophene ring is fused with a cyclohepta ring, forming a bicyclic structure. The benzoyl group is attached to the thiophene ring via an amide bond, and the ethyl carboxylate group is also attached to the thiophene ring .Chemical Reactions Analysis
Thiophene derivatives can undergo a variety of chemical reactions. For example, they can participate in electrophilic aromatic substitution reactions, similar to benzene. The sulfur atom in the thiophene ring makes it more reactive than benzene .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure and the functional groups it contains. For example, the presence of the amide and ester groups might increase the compound’s polarity, affecting its solubility in different solvents .Scientific Research Applications
Organic Electronics
Thiophene-based conjugated molecules are crucial in the development of organic optoelectronics. They are used as building blocks in organic solar cells (OSCs) and have been involved in creating donor and acceptor materials with high power conversion efficiencies (PCEs) .
Therapeutic Agents
Thiophene derivatives have been synthesized for their antimicrobial properties and are used as raw materials in the synthesis of anticancer and anti-atherosclerotic agents .
Antimicrobial Activity
Some thiophene derivatives exhibit significant inhibitory effects against various microorganisms and are being explored for their potential use in treating infections .
Future Directions
properties
IUPAC Name |
ethyl 2-[(3,5-dimethoxybenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO5S/c1-4-27-21(24)18-16-8-6-5-7-9-17(16)28-20(18)22-19(23)13-10-14(25-2)12-15(11-13)26-3/h10-12H,4-9H2,1-3H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOSOOCMPGLUZET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)C3=CC(=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2-[(3,5-dimethoxybenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
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